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Compound of Interest

Compound Name:
2-(3,4-Dimethoxyphenyl)propan-2-

amine

Cat. No.: B1274203 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed overview of the chemical compound 1-(3,4-

dimethoxyphenyl)propan-2-amine, including its IUPAC nomenclature, chemical structure, and

key physicochemical properties. The nomenclature is clarified in relation to the user-provided

term "2-(3,4-Dimethoxyphenyl)propan-2-amine," which is likely an error in locant assignment.

This document serves as a foundational resource for professionals engaged in chemical

research and drug development.

IUPAC Nomenclature and Compound Identification
The chemical name "2-(3,4-Dimethoxyphenyl)propan-2-amine" suggests a propan-2-amine

moiety attached to the second position of the 3,4-dimethoxyphenyl ring. However, the standard

and recognized compound with this core structure is 1-(3,4-dimethoxyphenyl)propan-2-amine.

[1][2] In this correctly named compound, the propan-2-amine group is attached to the first

carbon of the phenyl ring. This compound is also widely known by its common synonym, 3,4-

Dimethoxyamphetamine (3,4-DMA).[1][3]

The discrepancy likely arises from a misunderstanding of IUPAC nomenclature rules, where the

phenyl ring is the principal group, and the side chain is numbered starting from the point of

attachment. For the purpose of this guide, all subsequent information pertains to the correctly

identified compound, 1-(3,4-dimethoxyphenyl)propan-2-amine.
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Chemical Properties and Data
The following table summarizes the key quantitative data and identifiers for 1-(3,4-

dimethoxyphenyl)propan-2-amine.

Property Value Source(s)

IUPAC Name

1-(3,4-

dimethoxyphenyl)propan-2-

amine

PubChem[1][2]

Common Names

3,4-Dimethoxyamphetamine

(3,4-DMA), α-

Methylhomoveratrylamine

PubChem[1]

CAS Number 120-26-3 PubChem[1]

Molecular Formula C₁₁H₁₇NO₂ PubChem[1]

Molecular Weight 195.26 g/mol PubChem[1]

Melting Point 39-40 °C ChemicalBook[3]

Boiling Point 154 °C at 9 Torr ChemicalBook[3]

Density 1.0624 g/cm³ at 25 °C ChemicalBook[3]

pKa 9.78 ± 0.10 (Predicted) ChemicalBook[3]

Chemical Structure
The chemical structure of 1-(3,4-dimethoxyphenyl)propan-2-amine consists of a benzene ring

substituted with two methoxy groups at the 3 and 4 positions, and a propan-2-amine group at

the 1 position.

Caption: Chemical structure of 1-(3,4-Dimethoxyphenyl)propan-2-amine.

Experimental Protocols and Synthesis
Detailed experimental protocols for the synthesis of 1-(3,4-dimethoxyphenyl)propan-2-amine

are documented in specialized chemical literature. A common synthetic route involves the use
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of 1-(3,4-dimethoxyphenyl)propan-2-one as a precursor.[4] The synthesis and use of this

compound as a precursor for other molecules, such as isoquinoline derivatives, have been

described.[5] As a designer drug, its synthesis may also be found in forensic and medicinal

chemistry literature.[3] The compound is also used as an intermediate in the production of

pharmaceuticals like verapamil and bevacolol.[6]

Logical Relationship Diagram
The following diagram illustrates the relationship between the user's query and the corrected

chemical identity.

User Query:
2-(3,4-Dimethoxyphenyl)propan-2-amine

Likely Nomenclature Error:
Incorrect locant assignment

leads to

Correct IUPAC Name:
1-(3,4-Dimethoxyphenyl)propan-2-amine

corrected to

Common Synonym:
3,4-Dimethoxyamphetamine (3,4-DMA)

also known as

Key Identifier:
CAS: 120-26-3

identified by

Click to download full resolution via product page

Caption: Logical workflow from user query to correct compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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